Cas no 1643579-89-8 (2-Bromo-5-(sec-butyl)pyrazine-d11)
1643579-89-8 structure
Product Name:2-Bromo-5-(sec-butyl)pyrazine-d11
CAS No:1643579-89-8
MF:C8H11BrN2
MW:226.158119440079
CID:6810186
PubChem ID:133554016
Update Time:2025-03-06
2-Bromo-5-(sec-butyl)pyrazine-d11 Chemical and Physical Properties
Names and Identifiers
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- 1643579-89-8
- CS-20037
- 2-Bromo-5-(sec-butyl)pyrazine-d11
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- Inchi: 1S/C8H11BrN2/c1-3-6(2)7-4-11-8(9)5-10-7/h4-6H,3H2,1-2H3/i1D3,2D3,3D2,4D,5D,6D
- InChI Key: YVIUMZBVZABDCR-AMXWVFMKSA-N
- SMILES: BrC1=C([2H])N=C(C([2H])=N1)C([2H])(C([2H])([2H])[2H])C([2H])([2H])C([2H])([2H])[2H]
Computed Properties
- Exact Mass: 225.07961Da
- Monoisotopic Mass: 225.07961Da
- Isotope Atom Count: 11
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 25.8Ų
2-Bromo-5-(sec-butyl)pyrazine-d11 Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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